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Compound Name:
methylphenyl)methanol

CAS No.: 17100-58-2

Cat. No.: B173752

Get Quote

Introduction & Strategic Analysis

(4-Bromo-2-methylphenyl)methanol is a critical benzylic alcohol intermediate used
extensively in medicinal chemistry. Its structural value lies in the trifunctional scaffold:

e Benzylic Alcohol: A handle for oxidation to aldehydes, conversion to leaving groups
(halides/mesylates) for nucleophilic substitution, or direct etherification.

e Aryl Bromide: A high-fidelity site for palladium-catalyzed cross-coupling reactions (Suzuki-
Miyaura, Buchwald-Hartwig).

e Ortho-Methyl Group: Provides steric bulk that can influence the conformation of downstream
drug targets or prevent metabolic oxidation at the benzylic position.

This protocol details two robust synthetic routes. Method A (Acid Reduction) is the preferred
"building block" route due to the lower cost of the benzoic acid precursor. Method B (Aldehyde
Reduction) is a milder, faster protocol suitable for late-stage functionalization or small-scale
rapid synthesis.
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Retrosynthetic Logic

The synthesis relies on preserving the aryl bromide while selectively reducing the carbonyl
functionality.

4-Bromo-2-methylbenzoic acid 4-Bromo-2-methylbenzaldehyde
(Precursor A - Cost Effective) (Precursor B - Mild Conditions)

Selective Reduction
(BH3-THF)

Nucleophilic Addition
(NaBH4)

Route A: Preferred for Scale (>109)
Route B: Preferred for Speed (<1g)

(4-Bromo-2-methylphenyl)methanol

(Target)

Strategic Choice

F————————

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection of the target benzylic alcohol.

Method A: Reduction of 4-Bromo-2-methylbenzoic
Acid

Best for: Large-scale synthesis (>10 g), cost optimization. Reaction Type: Chemoselective
Hydride Reduction.

Principle

Carboxylic acids are notoriously difficult to reduce without affecting other sensitive functional
groups. Lithium Aluminum Hydride (LAH) is effective but often leads to hydrodehalogenation
(loss of the bromine atom) or vigorous exotherms.

This protocol uses Borane-Tetrahydrofuran (BHs[1]-THF). Borane is highly chemoselective for
carboxylic acids (reducing them faster than esters or nitriles) and, crucially, is inert toward aryl
bromides under these conditions.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b173752/docs?utm_src=pdf-body-img#application-note-scalable-synthesis-of-4-bromo-2-methylphenyl-methanol
https://www.chemicalbook.com/synthesis/3-bromo-4-methylphenyl-methanol.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173752?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Reagents & Materials

Reagent Equiv. Role Hazards

4-Bromo-2-
) ) 1.0 Substrate Irritant
methylbenzoic acid

BHs[2]- THF (1.0 M in ) Water Reactive,
15-2.0 Reducing Agent
THF) Flammable
Peroxide former,
Tetrahydrofuran (THF)  Solvent Solvent
Flammable
Methanol Excess Quenching Toxic, Flammable

Step-by-Step Protocol

e Setup: Oven-dry a 2-neck round-bottom flask (RBF) and a pressure-equalizing addition
funnel. Flush with Nitrogen (N2) or Argon.[3]

¢ Dissolution: Charge the RBF with 4-Bromo-2-methylbenzoic acid (1.0 equiv) and anhydrous
THF (concentration ~0.5 M). Stir until fully dissolved.

e Cooling: Submerge the flask in an ice/water bath (0 °C).

o Addition: Transfer the BHs-THF solution to the addition funnel via cannula or syringe. Add
dropwise to the acid solution over 30—60 minutes.

o Note: Hydrogen gas (Hz) is evolved. Ensure proper venting through a bubbler.

e Reaction: Once addition is complete, remove the ice bath. Allow the reaction to warm to
room temperature (RT) and stir for 2—4 hours.

o Monitoring: Check TLC (Hexane/EtOAc 3:1). The starting acid spot (low R_f, streaks)
should disappear.

e Quenching (Critical): Cool the mixture back to 0 °C. Very slowly add Methanol.

o Caution: Vigorous evolution of Hz will occur. Add dropwise until bubbling ceases.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-methylphenyl_methanol
https://pdf.benchchem.com/1273/Technical_Support_Center_Solvent_Effects_on_the_Selective_Reduction_of_4_Bromobenzaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173752?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Workup:

o

Concentrate the mixture under reduced pressure to remove THF/MeOH.

[¢]

Redissolve the residue in Ethyl Acetate (EtOACc).[1]

[¢]

Wash with 1M HCI (to break up any boron complexes), followed by sat. NaHCOs and
Brine.

o

Dry over anhydrous NazSOa4, filter, and concentrate.[1][3]

 Purification: The crude material is often pure enough (>95%). If necessary, purify via flash
column chromatography (SiOz, 0 - 20% EtOAc in Hexanes).

Method B: Reduction of 4-Bromo-2-
methylbenzaldehyde

Best for: Small scale, rapid synthesis, or when the aldehyde is the available precursor.
Reaction Type: Nucleophilic Addition.[4]

Principle

Sodium Borohydride (NaBHa4) is a mild reducing agent that reduces aldehydes to primary
alcohols.[4][5] It is safe to handle in open air (briefly) and tolerates protic solvents.

Step-by-Step Protocol

» Dissolution: In a single-neck flask, dissolve 4-Bromo-2-methylbenzaldehyde (1.0 equiv) in
Methanol (0.2 M concentration).

e Cooling: Cool to 0 °C.
o Addition: Add NaBHa4 (1.2 equiv) portion-wise as a solid over 10 minutes.
o Mechanism:[1][4][5][6][7] The borohydride anion attacks the carbonyl carbon.

e Stirring: Stir at 0 °C for 30 minutes, then warm to RT for 1 hour.
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e Quenching: Add a small amount of Acetone or 1M HCI to destroy excess hydride.

o Extraction: Remove Methanol via rotary evaporation. Partition the residue between EtOAc
and Water.[1][3][8]

« |solation: Wash organic layer with Brine, dry (MgSOa), and concentrate.

Analytical Characterization

Upon isolation, the identity of (4-Bromo-2-methylphenyl)methanol must be validated.

Technique Expected Signal / Value Structural Assignment
Physical State White to off-white solid Crystalline lattice

1H NMR (CDCls) 86 7.35 (s, 1H) Ar-H (C3, ortho to Me/Br)
0 7.32 (d, J=8.2 Hz, 1H) Ar-H (C5, meta to CH20H)

0 7.20 (d, J=8.2 Hz, 1H) Ar-H (C6, ortho to CH20H)

0 4.65 (s or d, 2H) Ar-CH2-OH

0 2.31 (s, 3H) Ar-CHs

0 ~1.8 (brs, 1H) -OH (Exchangeable)

13C NMR ~138, 137, 131, 129, 126 Aromatic Carbons

~63.5 ppm Benzylic Carbon (CH20H)

~19.0 ppm Methyl Carbon

Note: NMR shifts are predicted based on substituent effects of the 4-bromo-2-methyl isomer.
The C3 proton is often a singlet due to weak meta-coupling.

Process Safety & Handling
Borane Hazards (Method A)

e Risk: BHs[9]-THF is moisture sensitive and can generate flammable Hz gas upon contact
with water or alcohols.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.chemicalbook.com/synthesis/3-bromo-4-methylphenyl-methanol.htm
https://pdf.benchchem.com/1273/Technical_Support_Center_Solvent_Effects_on_the_Selective_Reduction_of_4_Bromobenzaldehyde.pdf
https://organic-synthesis.com/borane-reductions-using-bh3-thf-or-bh3-me2s-bms/
https://www.benchchem.com/product/b173752/docs?utm_src=pdf-body#application-note-scalable-synthesis-of-4-bromo-2-methylphenyl-methanol
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1700%2F1700-9-X1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173752?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

o Control: Always use a dry, inert atmosphere (N2 manifold). Quench slowly at low
temperature.

Alkyl Bromide Toxicity

» Risk: Benzylic bromides (if side reactions occur) are potent lachrymators. The target alcohol
itself is an irritant (H315, H319).

o Control: Handle all solids in a fume hood. Wear nitrile gloves and safety goggles.

Workflow Diagram

Reaction: Quench: Workup:

Add Reductant MeOH/HCI Extract EtOAC Product:

Start:

e ATTOSEINETE (0°C -> RT) (Exothermic!) Wash Brine il el

Click to download full resolution via product page
Figure 2: General workflow for the reduction protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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